Cas no 105855-05-8 (3-Methylfuran-d3)

3-Methylfuran-d3 Properties

Names and Identifiers

• 3-Methylfuran-methyl-d3
• 3-(trideuteriomethyl)furan
• 3-Methylfuran-d3
• 3-METHYLFURAN-D3,CLEAR COLOURLESS LIQUID
• NSC 346905
• 3-(Methyl-d3)furan
• HY-W200993S
• AKOS030255846
• J-001492
• Furan, 3-(methyl-d3)- ; 3-Methylfuran D3 (Methyl D3)
• 3-Methylfuran D3 (methyl D3) 100 microg/mL in Methanol
• DTXSID00662102
• 105855-05-8
• 3-(~2~H_3_)Methylfuran
• 3-Methylfuran-methyl-D3
• 3-Methylfuran-d3 (1.0 mg/mL in Methanol)
• CS-0643397
• +Expand

• InChIKey： KJRRQXYWFQKJIP-FIBGUPNXSA-N
• Inchi： InChI=1S/C5H6O/c1-5-2-3-6-4-5/h2-4H,1H3/i1D3
• SMILES： CC1=COC=C1

Computed Properties

• Exact Mass: 85.06070
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 85.060695048g/mol
• Heavy Atom Count: 6
• Complexity: 43.2
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• LogP: 1.58800
• PSA: 13.14000
• Boiling Point: 62°C